Cas no 3696-36-4 (Propanedinitrile,2-methyl-)

• Product Name: Propanedinitrile,2-methyl-
• CAS No: 3696-36-4
• MF: C₄H₄N₂
• MW: 80.0879602432251
• CID: 307284
• PubChem ID: 19425
• Update Time: 2025-04-19

Propanedinitrile,2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2-methyl-
• 1-ISOQUINOLINEBORONIC ACID
• 1-Isoquinolylboronic acid
• 2-METHYLMALONONITRILE
• 1,1-dimethylethanethiol
• 2-Isobutanethiol
• 2-methyl-2-propanethio
• 2-methyl-2propanethiol
• 2-methylmalonitrile
• 2-methyl-propane-2-thiol
• 2-methylpropanedinitrile
• methyl malonitrile
• methyl malononitrile
• methylmalonodinitrile
• TBM(TM)
• T-BUTYL MERCAPTAN
• TERT-BUTANETHIOL
• tert-butylmercaptan
• tert-Butylmercaptane
• tert-Butylthiol
• tert-C4H9SH
• tertiarybutylmercaptan
• Z844634884
• DTXSID00958138
• CS-0263861
• Dicyanoethane
• Methyl-malonitril
• F8887-5827
• 2-Methylmalononitril
• MFCD01715963
• BRN 1737753
• Propanedinitrile, methyl-
• 2-Methylmalononitrile #
• Methyl-malonitril [German]
• 3-02-00-01684 (Beilstein Handbook Reference)
• AKOS010958701
• Methylpropanedinitrile
• EN300-90389
• Methylmalononitrile
• 3696-36-4
• 1,1-Dicyanoethane
• MALONONITRILE, METHYL-

• Inchi： 1S/C4H4N2/c1-4(2-5)3-6/h4H,1H3
• InChI Key： LXUTYOVUICAOGH-UHFFFAOYSA-N
• SMILES： N#CC(C#N)C

Computed Properties

• Exact Mass: 80.03740
• Monoisotopic Mass: 80.037448
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6
• XLogP3: 0.4

Experimental Properties

• Density: Relative vapor density (air = 1): 2.1
• Melting Point: 54 °C
• Boiling Point: 197.5 °C at 760 mmHg
• Flash Point: 81.8 °C
• Refractive Index: 1.645
• PSA: 47.58000
• LogP: 0.66966